7-[2-(Methoxymethoxy)ethyl]-2,4,10-trioxa-7-azaundecan-11-OL

• CAS No.: 848491-88-3
• Molecular Formula: C11H25NO6
• Molecular Weight: 267.32 g/mol
• IUPAC Name: 2-[bis[2-(methoxymethoxy)ethyl]amino]ethoxymethanol
• InChI: InChI=1S/C11H25NO6/c1-14-10-17-7-4-12(3-6-16-9-13)5-8-18-11-15-2/h13H,3-11H2,1-2H3
• InChI Key: UOYSHLAMIGURQT-UHFFFAOYSA-N
• Canonical SMILES: COCOCCN(CCOCO)CCOCOC

Description

7-[2-(Methoxymethoxy)ethyl]-2,4,10-trioxa-7-azaundecan-11-OL is a complex organic compound with a unique structure that includes multiple ether and amine functionalities

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-[2-(Methoxymethoxy)ethyl]-2,4,10-trioxa-7-azaundecan-11-OL typically involves multiple steps, starting from readily available starting materials.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to maximize yield and purity. This includes the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions. The scalability of the synthesis process is crucial for industrial applications, ensuring that the compound can be produced in large quantities with consistent quality .

Chemical Reactions Analysis

Types of Reactions

7-[2-(Methoxymethoxy)ethyl]-2,4,10-trioxa-7-azaundecan-11-OL can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to convert certain functional groups into more reactive species.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, specific solvents, and sometimes catalysts to enhance reaction rates and selectivity .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield aldehydes or ketones, while substitution reactions can introduce a wide range of functional groups, leading to diverse derivatives of the original compound .

Scientific Research Applications

7-[2-(Methoxymethoxy)ethyl]-2,4,10-trioxa-7-azaundecan-11-OL has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis, enabling the construction of more complex molecules.

Biology: The compound can be used in the study of biological systems, particularly in understanding the interactions between different biomolecules.

Industry: Used in the production of advanced materials, including polymers and coatings, due to its versatile chemical properties.

Mechanism of Action

The mechanism of action of 7-[2-(Methoxymethoxy)ethyl]-2,4,10-trioxa-7-azaundecan-11-OL involves its interaction with specific molecular targets. The compound can form hydrogen bonds and other interactions with proteins and enzymes, potentially inhibiting or modifying their activity. The pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

2-(Methoxymethoxy)-N,N-bis[2-(methoxymethoxy)ethyl]ethanamine: A compound with similar protecting groups but different overall structure.

Methoxytriethylene glycol: Shares the methoxyethoxy functional groups but lacks the azaundecan moiety.

Uniqueness

7-[2-(Methoxymethoxy)ethyl]-2,4,10-trioxa-7-azaundecan-11-OL is unique due to its combination of ether and amine functionalities, which provide a versatile platform for further chemical modifications. Its structure allows for diverse applications in various fields, making it a valuable compound for research and industrial purposes .